Aliskiren hemifumarate

Description

Aliskiren hemifumarate is a drug used to treat hypertension in adults and children 6 years and older weighing at least 50 kg . It belongs to a class of drugs known as direct renin inhibitors and is prescribed to lower blood pressure, reducing the risk of cardiovascular events like strokes and myocardial infarctions . Aliskiren is often used alone or with other antihypertensive medications . It was the first drug in the renin inhibitor class, initially approved by the FDA in 2007 .

Aliskiren hemifumarate functions by inhibiting renin, an enzyme secreted by the kidneys in response to decreased blood volume and renal perfusion . Renin normally cleaves angiotensinogen to form angiotensin I, which is then converted to angiotensin II. Angiotensin II increases blood pressure through vasoconstriction, catecholamine release, aldosterone secretion, and sodium reabsorption . Aliskiren binds to renin's active site, preventing the formation of angiotensin I and disrupting this process . Chemically, aliskiren hemifumarate is described as (2S,4S,5S,7S)-5-amino-N-(2-carbamoyl-2-methylpropyl)-4-hydroxy-2-isopropyl-7-[4-methoxy-3-(3-methoxypropoxy)benzyl]-8-methylnonanamide . It is a white to slightly yellowish crystalline powder, soluble in water and phosphate buffer .

While aliskiren is the first direct renin inhibitor, other drugs also control blood pressure by interfering with angiotensin or aldosterone . However, these drugs can increase renin production over time, potentially raising blood pressure again . Aliskiren addresses this by directly inhibiting renin . The drug exhibits selectivity for renin over other aspartic proteinases . It has been shown to lower blood pressure in hypertensive rodent models and is orally active .

• CAS No.: 173334-58-2
• Product Name: Aliskiren hemifumarate
• Molecular Formula: C64H110N6O16
• Molecular Weight: 1219.6 g/mol
• IUPAC Name: (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide;(E)-but-2-enedioic acid
• Standard InChI: InChI=1S/2C30H53N3O6.C4H4O4/c2*1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h2*10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;;2-1+/t2*22-,23-,24-,25-;/m00./s1
• Standard InChIKey: KLRSDBSKUSSCGU-KRQUFFFQSA-N
• SMILES: CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O
• Appearance: White to Off-White Solid
• Purity: >98%
• Synonyms: 2(S),4(S),5(S),7(S)-N-(2-carbamoyl-2-methylpropyl)-5-amino-4-hydroxy-2,7-diisopropyl-8-(4-methoxy-3-(3-methoxypropoxy)phenyl)octanamid hemifumarate; aliskiren; CGP 060536B; CGP-060536B; CGP060536B; rasilez; SPP100; Tekturna
• PubChem Compound: 6918427
• Last Modified: Aug 15 2023